Cas no 2171623-74-6 (2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclopentyl)acetic acid)

• Product Name: 2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclopentyl)acetic acid
• CAS No: 2171623-74-6
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 6200080
• PubChem ID: 165518564
• Update Time: 2025-05-19

2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclopentyl)acetic acid
• 2-(1-{[(tert-butoxy)carbonyl]amino}-2-methoxycyclopentyl)acetic acid
• 2171623-74-6
• EN300-1286741

• Inchi： 1S/C13H23NO5/c1-12(2,3)19-11(17)14-13(8-10(15)16)7-5-6-9(13)18-4/h9H,5-8H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： OFFWWDDWNXGNDP-UHFFFAOYSA-N
• SMILES： O(C)C1CCCC1(CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclopentyl)acetic acid

Introduction to 2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclopentyl)acetic acid (CAS No. 2171623-74-6)

2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclopentyl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 2171623-74-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a cyclopentyl backbone modified with functional groups that enhance its utility in drug development and chemical research. The presence of both an amino group protected by a tert-butoxy carbonyl (Boc) moiety and a methoxy substituent on the cyclopentane ring imparts unique reactivity and structural properties, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The Boc-protected amino group in 2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclopentyl)acetic acid is particularly noteworthy, as it serves as a stable protecting group that can be selectively removed under mild acidic conditions, allowing for controlled access to the free amine. This feature is crucial in multi-step synthetic routes where selective deprotection is required to avoid unwanted side reactions. The methoxy substituent on the cyclopentyl ring further contributes to the molecule's versatility, influencing its solubility, metabolic stability, and potential interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of cycloalkyl-containing scaffolds in drug design. Compounds with a cyclopentyl ring often exhibit favorable pharmacokinetic properties, including improved oral bioavailability and reduced metabolic clearance. The structural rigidity provided by the cyclopentane framework can also enhance binding affinity to protein targets, making such motifs highly desirable in the development of small-molecule inhibitors and agonists.

In the context of modern drug discovery, 2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclopentyl)acetic acid has been explored as a building block for more complex heterocyclic systems. For instance, researchers have utilized this compound to construct derivatives of benzodiazepine analogs, where the cyclopentyl moiety replaces aromatic rings to modulate receptor binding profiles. Preliminary studies suggest that such modifications can lead to compounds with enhanced selectivity for certain neurotransmitter receptors, potentially reducing side effects associated with traditional benzodiazepines.

The Boc-protected amino acid derivative nature of this compound also makes it a useful tool in peptide mimetics and peptidomimetics. By incorporating this scaffold into synthetic peptides, chemists can achieve greater structural stability and resistance to enzymatic degradation, which is critical for developing long-acting therapeutic agents. Additionally, the presence of both polar functional groups (amino and methoxy) allows for diverse solubility tuning through salt formation or derivatization, facilitating its use in various solution-phase reactions.

From a synthetic chemistry perspective, 2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclopentyl)acetic acid exemplifies the strategic use of protecting groups and functional group interconversions. The synthesis typically involves cyclization reactions followed by selective protection/deprotection steps to install the desired substituents. Advances in catalytic methods have enabled more efficient routes to such complex molecules, reducing reliance on traditional multi-step strategies that may introduce undesired impurities or require harsh reaction conditions.

Current research in this area is expanding into exploring novel applications of cyclopentyl-containing intermediates in medicinal chemistry. For example, computational modeling studies have identified potential interactions between modified cyclopentanes and enzymes involved in metabolic pathways relevant to inflammation and cancer. By leveraging structural analogs derived from 2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclopentyl)acetic acid, researchers aim to develop inhibitors that selectively modulate these pathways without affecting off-target proteins.

The pharmaceutical industry has also shown interest in this compound due to its potential as a precursor for kinase inhibitors. Kinases are key enzymes in cellular signaling networks, and their dysregulation is implicated in numerous diseases. By designing analogs based on the cyclopentyl-Boc-amino acid framework, scientists hope to identify compounds that disrupt aberrant signaling cascades while maintaining high specificity for their intended targets.

In summary, 2-(1-{(tert-butoxy)carbonylamino}-2-methoxycyclopentyl)acetic acid (CAS No. 2171623-74-6) represents a significant advancement in synthetic organic chemistry and pharmaceutical research. Its unique structural features—combining a protected amino group with a methoxy-substituted cyclopentane ring—make it a versatile intermediate with broad applications in drug development. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this will remain indispensable tools for chemists striving to create safer, more effective medications.